![molecular formula C17H23N3O3S B2956079 N-(1-cyanocyclohexyl)-2-(2-methyl-5-methylsulfonylanilino)acetamide CAS No. 1147369-59-2](/img/structure/B2956079.png)
N-(1-cyanocyclohexyl)-2-(2-methyl-5-methylsulfonylanilino)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-cyanocyclohexyl)-2-(2-methyl-5-methylsulfonylanilino)acetamide, also known as N-(1-cyano-1-cyclohexylmethyl)-2-(2-methyl-5-methylsulfonylphenyl)acetamide (CCMI), is a chemical compound that has been studied for its potential use as an analgesic drug. CCMI has been shown to have promising results in animal studies, but its mechanism of action and potential for human use are still being investigated.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A study by Darwish et al. (2014) focused on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, which is suitable for use as antimicrobial agents. This involved the versatile and readily accessible N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, highlighting the compound's relevance in developing potential antimicrobial agents (Darwish et al., 2014).
Novel Synthetic Approaches in Organic Chemistry
Dyachenko et al. (2004) explored the reactivity of cyclohexylidene(cyano)acetamides with various compounds, leading to the synthesis of substituted 1,3-cyclohexadienes and other heterocyclic structures. This research underscores the potential of N-(1-cyanocyclohexyl)-2-(2-methyl-5-methylsulfonylanilino)acetamide in contributing to novel synthetic methods in organic chemistry (Dyachenko et al., 2004).
Catalyzed Cyclizations
Tamura et al. (1982) discussed acid-catalyzed cyclizations of N-vinyl-α-sulfinylacetamides, presenting a novel synthetic approach to erythrinane. This highlights another facet of the compound's utility in complex organic synthesis and catalysis (Tamura et al., 1982).
Conformational Analysis in Drug Development
Research by Costello et al. (1991) utilized conformational analysis in the development of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides as opioid kappa agonists. This study demonstrates the compound's significance in medicinal chemistry, particularly in the design and development of new pharmaceutical agents (Costello et al., 1991).
Tertiary N-Acyliminium Ion Chemistry
A study by Ollero et al. (1999) involved the subjection of N-alkenylimides to Kulinkovich cyclopropanation conditions, leading to different types of N,O-acetals. This research is significant for its application in tertiary N-acyliminium ion chemistry, which is crucial in organic synthesis and pharmacology (Ollero et al., 1999).
Properties
IUPAC Name |
N-(1-cyanocyclohexyl)-2-(2-methyl-5-methylsulfonylanilino)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S/c1-13-6-7-14(24(2,22)23)10-15(13)19-11-16(21)20-17(12-18)8-4-3-5-9-17/h6-7,10,19H,3-5,8-9,11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHLMOHPQINQFHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C)NCC(=O)NC2(CCCCC2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.